Cas no 641571-08-6 (3-(2-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-benzoic acid)
641571-08-6 structure
Product Name:3-(2-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-benzoic acid
CAS No:641571-08-6
MF:C12H9F3N2O2
MW:270.207273244858
CID:2122461
PubChem ID:67214325
Update Time:2025-04-21
3-(2-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(2-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-benzoic acid
- DB-338845
- SCHEMBL1927542
- 641571-08-6
- 3-(2-Methyl-1 H-imidazol-1-yl)-5-(trifluoromethyl)-benzoic acid
- 3-(2-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzoic acid
-
- Inchi: 1S/C12H9F3N2O2/c1-7-16-2-3-17(7)10-5-8(11(18)19)4-9(6-10)12(13,14)15/h2-6H,1H3,(H,18,19)
- InChI Key: MCIXZWALSCUHRI-UHFFFAOYSA-N
- SMILES: FC(C1=CC(C(=O)O)=CC(=C1)N1C=CN=C1C)(F)F
Computed Properties
- Exact Mass: 270.06161202Da
- Monoisotopic Mass: 270.06161202Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 55.1Ų
3-(2-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-benzoic acid Related Literature
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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